Cas no 21314-15-8 ( )

• Product Name: &nbsp
• CAS No: 21314-15-8
• MF: C₁₁H₉N₅O
• MW: 227.222060918808
• CID: 911526
• PubChem ID: 135449422
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-(3-aminophenyl)-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• 4-Hydroxy-6-(m-amino-phenyl)-1H-pyrazolo< 3,4-d> pyrimidin
• 6-(3-amino-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• AC1L7ESR
• NSC211593
• NSC-211593
• 21314-15-8
• DTXSID10309273
• &nbsp;

• Inchi： 1S/C11H9N5O/c12-7-3-1-2-6(4-7)9-14-10-8(5-13-16-10)11(17)15-9/h1-5H,12H2,(H2,13,14,15,16,17)
• InChI Key： OVRDRRHKMZFXNX-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2N=C(C2C=CC=C(C=2)N)N1

Computed Properties

• Exact Mass: 227.08087
• Monoisotopic Mass: 227.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 91.87
• LogP: 1.47660